Cas no 1261793-96-7 (2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone
• CAS No: 1261793-96-7
• MF: C₁₀H₇BrF₃IO
• MW: 406.965665102005
• CID: 4793969
• Update Time: 2025-06-09

2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF3IO/c1-5(11)9(16)7-4-6(10(12,13)14)2-3-8(7)15/h2-5H,1H3
• InChI Key： ZKYHMYFWJCRGSQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C=C1C(C(C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone

Comprehensive Overview of 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone (CAS No. 1261793-96-7)

2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone (CAS No. 1261793-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This halogenated aromatic ketone features a bromine and iodine substitution pattern, along with a trifluoromethyl group, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and catalyzed transformations, aligning with current trends in sustainable chemistry and green synthesis methodologies.

The compound’s molecular framework, particularly the presence of halogen atoms and the electron-withdrawing trifluoromethyl group, enables selective functionalization, a key focus area in modern drug discovery. Recent publications highlight its utility in constructing biaryl motifs via Pd-catalyzed reactions, a topic frequently searched in academic databases like SciFinder and Reaxys. Additionally, its role in photo-redox catalysis—a trending research area—has been investigated, addressing the growing demand for energy-efficient synthetic routes.

From an industrial perspective, 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone is often discussed in forums related to high-value chemical intermediates and custom synthesis. Its compatibility with flow chemistry systems—another hot topic in process optimization—makes it relevant to manufacturers aiming for scalable, continuous production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity, a critical consideration for quality-sensitive applications.

Environmental and regulatory aspects also shape discussions around this compound. While not classified as hazardous under major chemical inventories, its handling requires adherence to standard laboratory safety protocols. The trifluoromethyl group’s metabolic stability—a sought-after property in medicinal chemistry—further drives interest, as evidenced by frequent queries about CF3-containing building blocks in AI-driven literature searches.

In summary, 2-Bromo-2'-iodo-5'-(trifluoromethyl)propiophenone (CAS No. 1261793-96-7) exemplifies the intersection of synthetic utility and innovation, resonating with contemporary themes like catalysis, green chemistry, and molecular design. Its multifaceted applications ensure continued relevance across academic and industrial R&D sectors.